Cas no 70184-00-8 (2,4(1H,3H)-Pyrimidinedione, 5-methyl-1-(2-propenyl)-)

2,4(1H,3H)-Pyrimidinedione, 5-methyl-1-(2-propenyl)- is a substituted pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 5-methyl group and a 2-propenyl substituent, which may influence its reactivity and binding properties. This compound is of interest due to its heterocyclic core, commonly found in biologically active molecules, including nucleobases and synthetic analogs. The presence of the allyl group (2-propenyl) offers versatility for further functionalization, making it a useful intermediate in organic synthesis. Its stability and well-defined chemical properties facilitate its use in controlled reactions, particularly in the development of novel therapeutic or agrochemical agents.
2,4(1H,3H)-Pyrimidinedione, 5-methyl-1-(2-propenyl)- structure
70184-00-8 structure
Product Name:2,4(1H,3H)-Pyrimidinedione, 5-methyl-1-(2-propenyl)-
CAS No:70184-00-8
MF:C8H10N2O2
MW:166.177201747894
MDL:MFCD02039450
CID:547604
PubChem ID:11367199
Update Time:2025-06-07

2,4(1H,3H)-Pyrimidinedione, 5-methyl-1-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione, 5-methyl-1-(2-propenyl)-
    • 1-ALLYL-5-METHYLPYRIMIDINE-2,4(1H,3H)-DIONE
    • 5-methyl-1-prop-2-enylpyrimidine-2,4-dione
    • MDL： MFCD02039450
    • Inchi： 1S/C8H10N2O2/c1-3-4-10-5-6(2)7(11)9-8(10)12/h3,5H,1,4H2,2H3,(H,9,11,12)
    • InChI Key： HHEVZQKYWVTEDB-UHFFFAOYSA-N
    • SMILES： O=C1NC(C(C)=CN1CC=C)=O

Computed Properties

  • Exact Mass: 166.0743
  • Monoisotopic Mass: 166.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 49.4Ų

Experimental Properties

  • PSA: 49.41

2,4(1H,3H)-Pyrimidinedione, 5-methyl-1-(2-propenyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AH22338-1mg
1-ALLYL-5-METHYLPYRIMIDINE-2,4(1H,3H)-DIONE
 70184-00-8 >95%
1mg
 $201.00 2024-04-19
A2B Chem LLC
AH22338-5mg
1-ALLYL-5-METHYLPYRIMIDINE-2,4(1H,3H)-DIONE
 70184-00-8 >95%
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 $214.00 2024-04-19
A2B Chem LLC
AH22338-10mg
1-ALLYL-5-METHYLPYRIMIDINE-2,4(1H,3H)-DIONE
 70184-00-8 >95%
10mg
 $240.00 2024-04-19
A2B Chem LLC
AH22338-500mg
1-ALLYL-5-METHYLPYRIMIDINE-2,4(1H,3H)-DIONE
 70184-00-8 >95%
500mg
 $720.00 2024-04-19
A2B Chem LLC
AH22338-1g
1-ALLYL-5-METHYLPYRIMIDINE-2,4(1H,3H)-DIONE
 70184-00-8 >95%
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Ambeed
A955624-1g
5-Methyl-1-(prop-2-en-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
 70184-00-8 95%
1g
 $611.0 2025-04-17
abcr
AB298366-500 mg
5-Methyl-1-(prop-2-en-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
 70184-00-8
500MG
 €575.70 2022-03-03
abcr
AB298366-1 g
5-Methyl-1-(prop-2-en-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
 70184-00-8
1g
 €1,113.30 2022-03-03
abcr
AB298366-500mg
5-Methyl-1-(prop-2-en-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione; .
 70184-00-8
500mg
 €678.60 2025-04-17
abcr
AB298366-1g
5-Methyl-1-(prop-2-en-1-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione; .
 70184-00-8
1g
 €1312.80 2025-04-17

2,4(1H,3H)-Pyrimidinedione, 5-methyl-1-(2-propenyl)- Suppliers

Amadis Chemical Company Limited
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(CAS:70184-00-8)2,4(1H,3H)-Pyrimidinedione, 5-methyl-1-(2-propenyl)-
Order Number:A1172470
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:23
Price ($):550.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:70184-00-8)2,4(1H,3H)-Pyrimidinedione, 5-methyl-1-(2-propenyl)-
A1172470
Purity:99%
Quantity:1g
Price ($):550.0
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